N-(3,4-difluorophenyl)-3-methylfuran-2-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-methylfuran-2-carboxamide
• InChI: InChI=1S/C12H9F2NO2/c1-7-4-5-17-11(7)12(16)15-8-2-3-9(13)10(14)6-8/h2-6H,1H3,(H,15,16)
• InChI Key: HDHQFEAAOAVXIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C12H9F2NO2
• Molecular Weight: 237.20 g/mol

Description

N-(3,4-difluorophenyl)-3-methylfuran-2-carboxamide, commonly known as DFCF, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFCF is a member of the furan class of compounds and is structurally similar to other drugs such as celecoxib and rofecoxib. In

Mechanism of Action

The exact mechanism of action of DFCF is not fully understood, but it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in the inflammatory response. By inhibiting the activity of COX-2, DFCF reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
DFCF has been found to exhibit anti-inflammatory and analgesic effects in various animal models. In addition, DFCF has been found to exhibit herbicidal properties, making it a potential candidate for the development of new herbicides. However, the exact biochemical and physiological effects of DFCF are still being studied.

Advantages and Limitations for Lab Experiments

One of the advantages of DFCF is its relatively simple synthesis method, which makes it easy to produce in large quantities. In addition, DFCF has been found to exhibit potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases. However, one of the limitations of DFCF is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of DFCF. One direction is the development of new drugs based on the structure of DFCF for the treatment of various inflammatory diseases. Another direction is the study of the herbicidal properties of DFCF for the development of new herbicides. In addition, the liquid crystal properties of DFCF can be further studied for the development of new display technologies.

Synthesis Methods

DFCF can be synthesized through a multi-step process involving the reaction of 3,4-difluorobenzene with 3-methylfuran-2-carboxylic acid. The reaction is catalyzed by a strong acid such as sulfuric acid or phosphoric acid. The resulting product is then purified through various methods such as column chromatography or recrystallization.

Scientific Research Applications

DFCF has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, DFCF has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as arthritis and cancer. In agriculture, DFCF has been found to exhibit herbicidal properties, making it a potential candidate for the development of new herbicides. In materials science, DFCF has been found to exhibit liquid crystal properties, making it a potential candidate for the development of new display technologies.